(Z)-2-(2,5-dimethoxybenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl morpholine-4-carboxylate

• IUPAC Name: [(2Z)-2-[(2,5-dimethoxyphenyl)methylidene]-3-oxo-1-benzofuran-6-yl] morpholine-4-carboxylate
• InChI: InChI=1S/C22H21NO7/c1-26-15-4-6-18(27-2)14(11-15)12-20-21(24)17-5-3-16(13-19(17)30-20)29-22(25)23-7-9-28-10-8-23/h3-6,11-13H,7-10H2,1-2H3/b20-12-
• InChI Key: HQOOIMKDSHCXAF-NDENLUEZSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)C=C2C(=O)C3=C(O2)C=C(C=C3)OC(=O)N4CCOCC4
• Isomeric SMILES: COC1=CC(=C(C=C1)OC)/C=C\2/C(=O)C3=C(O2)C=C(C=C3)OC(=O)N4CCOCC4
• Molecular Formula: C22H21NO7
• Molecular Weight: 411.4 g/mol

Description

(Z)-2-(2,5-dimethoxybenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl morpholine-4-carboxylate is a useful research compound. Its molecular formula is C22H21NO7 and its molecular weight is 411.41. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

Compounds with complex structures similar to the one mentioned often undergo synthesis and characterization studies to understand their chemical properties. For example, the synthesis and characterization of novel compounds involving different configurations of benzylidene, morpholine, and benzofuran derivatives could be aimed at exploring their chemical behavior, stability, and reactivity under various conditions. Studies like those by Spoorthy et al. (2021) often involve detailed characterizations using techniques such as NMR, IR, and Mass spectrometry, which help in elucidating the structure and potential functional applications of these compounds [YN Spoorthy, P. Kumar, T. S. Rani, L. Ravindranath, 2021].

Biological Activities

Compounds containing elements like dimethoxybenzylidene and benzofuran might be explored for their biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. For instance, Gür et al. (2020) investigated Schiff bases derived from 1,3,4-thiadiazole compounds for their DNA protective ability, antimicrobial activity, and cytotoxicity against cancer cell lines, showing the potential for therapeutic applications [M. Gür, S. Yerlikaya, Nesrin Şener, S. Özkınalı, M. Baloğlu, H. Gökce, Y. C. Altunoglu, S. Demir, İ. Şener, 2020].

Material Science and Catalysis

In material science, compounds with morpholine and benzofuran derivatives could be utilized in the development of new materials with specific optical or electronic properties. The study of zwitterionic dithiocarboxylates derived from N-heterocyclic carbenes, for example, explores their chemisorption on solid gold substrates, indicating potential applications in the creation of self-assembled monolayers with high degrees of orientational order for use in nanotechnology and surface engineering [U. Siemeling, Henry Memczak, C. Bruhn, F. Vogel, F. Träger, J. Baio, T. Weidner, 2012].

Photophysical Properties

The photophysical properties of compounds containing benzylidene or morpholine groups could also be of interest. Research on the synthesis, X-ray structure analysis, and photophysical characterization of specific derivatives may focus on understanding the absorption and emission characteristics, which could have implications for designing new photoluminescent materials or sensors [Taylor Chin, A. Phipps, F. Fronczek, R. Isovitsch, 2010].